![molecular formula C17H16N4O3S B5578080 4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-(2-methoxyphenyl)-2-piperazinone](/img/structure/B5578080.png)
4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-(2-methoxyphenyl)-2-piperazinone
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Description
4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-(2-methoxyphenyl)-2-piperazinone is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has shown promising results in various studies.
Scientific Research Applications
Synthesis and Cytotoxic Activity
A study focused on the synthesis of novel compounds bearing the imidazo[2,1-b]thiazole scaffolds, demonstrating potential cytotoxicity against human cancer cell lines such as HepG2 and MDA-MB-231. These compounds, including derivatives similar to the specified chemical structure, have shown promise as potential inhibitors against cancer cell lines, indicating their relevance in cancer research and therapy (Ding et al., 2012).
Antibacterial Activity
Research on imidazo[2,1-b][1,3,4]thiadiazole derivatives and their interaction with substituted piperazine has revealed significant antibacterial activity in vitro against both Gram-positive and Gram-negative bacteria. The introduction of polar groups into these compounds has been linked to enhanced antibacterial efficacy, suggesting their potential application in the development of new antibacterial drugs (Hu et al., 2008).
Antimicrobial and Anticancer Properties
Further investigations have synthesized and evaluated the antimicrobial activities of new 1,2,4-Triazole derivatives, including structures analogous to the specified compound. These studies have found that certain derivatives possess good to moderate activities against test microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2010). Additionally, novel analogues of imidazo[2,1-b]thiadiazole, akin to the compound of interest, have been synthesized and shown to exhibit potent anticancer properties, indicating their potential utility in cancer treatment (Karki et al., 2011).
Properties
IUPAC Name |
4-(imidazo[2,1-b][1,3]thiazole-6-carbonyl)-1-(2-methoxyphenyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O3S/c1-24-14-5-3-2-4-13(14)21-7-6-19(11-15(21)22)16(23)12-10-20-8-9-25-17(20)18-12/h2-5,8-10H,6-7,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKUGGFJQINLNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2=O)C(=O)C3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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